Cas no 95484-17-6 (4-(Cbz-amino)-2-butanone)

4-(Cbz-amino)-2-butanone is a protected amino ketone derivative widely used in organic synthesis and pharmaceutical research. The presence of the carbobenzyloxy (Cbz) protecting group enhances its stability, allowing selective deprotection under controlled conditions. This compound serves as a versatile intermediate in the preparation of amines, heterocycles, and bioactive molecules. Its ketone functionality provides a reactive site for further modifications, including reductions, nucleophilic additions, or condensations. The Cbz group ensures compatibility with a range of reaction conditions, making it valuable in multi-step syntheses. Suitable for peptide chemistry and medicinal chemistry applications, it offers a balance of reactivity and protection for efficient synthetic workflows.
4-(Cbz-amino)-2-butanone structure
4-(Cbz-amino)-2-butanone structure
Product Name:4-(Cbz-amino)-2-butanone
CAS No:95484-17-6
MF:C12H15NO3
MW:221.252403497696
MDL:MFCD26516661
CID:4506028
PubChem ID:11368024
Update Time:2025-06-26

4-(Cbz-amino)-2-butanone Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(3-oxobutyl)-, phenylmethyl ester
    • 4-(Cbz-amino)-2-butanone
    • Benzyl (3-oxobutyl)carbamate
    • Benzyl N-(3-oxobutyl)carbamate
    • Benzyl 3-oxobutylcarbamate
    • 4-(Benzyloxycarbonylamino)-2-butanone
    • SY041215
    • Carbamic acid, (3-oxobutyl)-, phenylmethyl ester (9CI)
    • Phenylmethyl N-(3-oxobutyl)carbamate (ACI)
    • 4-aminobutan-2-one-carbamic acid benzyl ester
    • AKOS027460908
    • AC-30541
    • 95484-17-6
    • VDA48417
    • MFCD26516661
    • EN300-7348359
    • DB-186913
    • SCHEMBL5217172
    • AS-43278
    • Carbamic acid, (3-oxobutyl)-, phenylmethyl ester
    • CS-0160343
    • MDL: MFCD26516661
    • Inchi: 1S/C12H15NO3/c1-10(14)7-8-13-12(15)16-9-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,13,15)
    • InChI Key: QVWVVHRNMKYYBJ-UHFFFAOYSA-N
    • SMILES: O=C(NCCC(C)=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 221.10519334g/mol
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • XLogP3: 1.1

4-(Cbz-amino)-2-butanone Pricemore >>

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4-(Cbz-amino)-2-butanone Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Bismuth nitrate Solvents: Dichloromethane ;  10 - 15 h, rt
1.2 Solvents: Dichloromethane
1.3 Reagents: Sodium bicarbonate ,  Sodium chloride Solvents: Water
Reference
Bismuth Nitrate-Catalyzed Versatile Michael Reactions
Srivastava, Neeta; Banik, Bimal K., Journal of Organic Chemistry, 2003, 68(6), 2109-2114

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide Solvents: Benzene ;  rt; 30 min, rt → 50 °C
1.2 16 h, 50 °C → reflux
Reference
Preparation of tricyclic carboxamides as hepatitis B core protein modulators
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide Solvents: Benzene
1.2 -
Reference
Conjugates of catecholamines. 5. Synthesis and β-adrenergic activity of N-(aminoalkyl)norepinephrine derivatives
Reitz, Allen B.; Sonveaux, Etienne; Rosenkranz, Roberto P.; Verlander, Michael S.; Melmon, Kenneth L.; et al, Journal of Medicinal Chemistry, 1985, 28(5), 634-42

Production Method 4

Reaction Conditions
1.1 Catalysts: Zirconium chloride (ZrCl4) Solvents: Acetonitrile ;  2 h, rt
Reference
ZrCl4-catalyzed aza-Michael addition of carbamates to enones: Synthesis of Cbz-protected β-amino ketones
Smitha, G.; Reddy, Ch. Sanjeeva, Catalysis Communications, 2007, 8(3), 434-436

Production Method 5

Reaction Conditions
1.1 Catalysts: Palladium, bis(acetonitrile)dichloro- Solvents: Dichloromethane
Reference
Derailing the Wacker Oxidation: Development of a Palladium-Catalyzed Amidation Reaction
Gaunt, Matthew J.; Spencer, Jonathan B., Organic Letters, 2001, 3(1), 25-28

Production Method 6

Reaction Conditions
1.1 Catalysts: Nafion SAC 13 Solvents: Acetonitrile ;  12 h, rt
Reference
A general, polymer-supported acid catalyzed hetero-michael addition
Wabnitz, Tobias C.; Yu, Jin-Quan; Spencer, Jonathan B., Synlett, 2003, (7), 1070-1072

Production Method 7

Reaction Conditions
1.1 Catalysts: Palladium, bis(acetonitrile)dichloro- Solvents: Dichloromethane ;  24 h, rt
Reference
Synthesis of Substituted Quinolizidines via a Gold-Catalyzed Double Cyclization Cascade
Nonaka, Shiori; Sugimoto, Kenji; Ueda, Hirofumi; Tokuyama, Hidetoshi, Advanced Synthesis & Catalysis, 2016, 358(3), 380-385

Production Method 8

Reaction Conditions
Reference
Studies on the synthesis of (2S,3R)-3-Hydroxy-3-methylproline via C2-N bond formation
Shen, Jun-Wei; Qin, Dong-Guang; Zhang, Hong-Wang; Yao, Zhu-Jun, Journal of Organic Chemistry, 2003, 68(19), 7479-7484

Production Method 9

Reaction Conditions
1.1 Catalysts: Copper(II) triflate Solvents: Acetonitrile
Reference
Convenient synthesis of Cbz-protected β-amino ketones by a copper-catalyzed conjugate addition reaction
Wabnitz, Tobias C.; Spencer, Jonathan B., Tetrahedron Letters, 2002, 43(21), 3891-3894

4-(Cbz-amino)-2-butanone Raw materials

4-(Cbz-amino)-2-butanone Preparation Products

Additional information on 4-(Cbz-amino)-2-butanone

Compound CAS No. 95484-17-6: A Comprehensive Overview of 4-(Cbz-amino)-2-butanone

4-(Cbz-amino)-2-butanone, also known by its CAS registry number CAS No. 95484-17-6, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and its potential applications in drug discovery and chemical synthesis. The term Cbz-amino refers to the carbobenzyloxy group, which is a common protecting group used in peptide synthesis, while the 2-butanone moiety provides a ketone functional group that can participate in various chemical reactions.

The synthesis of 4-(Cbz-amino)-2-butanone typically involves the protection of an amino group using benzyl chloroformate, followed by ketone formation through oxidation or other suitable methods. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. Recent studies have highlighted its role in the development of bioactive compounds, including potential anticancer agents and enzyme inhibitors.

One of the key features of CAS No. 95484-17-6 is its versatility in chemical reactions. The presence of both a protected amino group and a ketone functional group allows for a wide range of transformations. For instance, the ketone can undergo enolate formation, enabling alkylation or acylation reactions, while the Cbz group can be selectively removed under specific conditions to regenerate the free amine. These properties make it an invaluable tool in medicinal chemistry.

In terms of physical properties, 4-(Cbz-amino)-2-butanone is typically a white crystalline solid with a melting point around 130°C. It is soluble in common organic solvents such as dichloromethane and ethyl acetate but is sparingly soluble in water. The compound's stability under various conditions has been extensively studied, with results indicating that it remains stable under normal storage conditions but may degrade under strong acidic or basic environments.

The application of CAS No. 95484-17-6 extends beyond traditional organic synthesis. Recent research has explored its use in bioconjugation chemistry, where it serves as a linker or coupling agent in the construction of complex biomolecules. Additionally, its role as a building block in the synthesis of peptidomimetics has been documented, with studies demonstrating its ability to modulate bioactivity through structural modifications.

The latest advancements in computational chemistry have further enhanced our understanding of 4-(Cbz-amino)-2-butanone. Molecular modeling studies have provided insights into its conformational flexibility and interaction with biological targets, paving the way for rational drug design strategies. Furthermore, green chemistry approaches have been applied to optimize its synthesis pathway, reducing environmental impact while maintaining high yields.

In conclusion, CAS No. 95484-17-6, or 4-(Cbz-amino)-2-butanone, stands out as a pivotal compound in modern organic chemistry due to its unique structure and diverse applications. Its continued exploration across various research domains underscores its importance as a versatile building block and intermediate in chemical synthesis.

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